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Executive Summary

Methyl N-ethyl-L-alaninate (CAS: 1236119-39-3) is a specialized chiral amino acid derivative
characterized by the presence of an ethyl group on the

-amine and a methyl ester protection on the carboxyl terminus. As a non-proteinogenic amino
acid building block, it is increasingly relevant in the design of peptidomimetics and prodrugs.
The N-ethyl substitution introduces steric bulk and lipophilicity that can modulate the
conformational flexibility of peptide backbones, enhancing proteolytic stability and membrane
permeability—critical factors in modern drug discovery.

This guide provides a comprehensive technical analysis of the molecule, detailing its
physiochemical properties, validated synthetic protocols, and structural characterization data.

Molecular Identity & Physiochemical Properties[1]

The core structure consists of the L-alanine skeleton modified at both termini. The L-
configuration (S-stereocenter) is preserved during standard synthesis, essential for biological

activity in chiral environments.
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Specification

IUPAC Name

Methyl (2S)-2-(ethylamino)propanoate

Common Name

Methyl N-ethyl-L-alaninate

CAS Number (Free Base)

1236119-39-3

CAS Number (Racemic) 89584-15-6
C
Molecular Formula H
NO
Molecular Weight 131.17 g/mol

Physical State

Colorless oil (Free base) / White solid (HCI salt)

Boiling Point ~155-160 °C (Predicted at 760 mmHQ)
Density ~0.92 g/cm
pKa (Conjugate Acid) ~8.0 (Estimated for secondary amine ester)

Structural Representation

The molecule features a central chiral carbon (

-carbon) bonded to a methyl group, a hydrogen atom, a secondary amine (N-ethyl), and a
methyl ester.

o Stereochemistry: The (S)-configuration at the
-carbon is defined by the Cahn-Ingold-Prelog priority rules: -NH(Et) > -COOMe > -CH
> -H.

o Conformation: The N-ethyl group adopts a trans orientation relative to the carbonyl to
minimize steric strain (A(1,3) strain), though the N-C bond allows for rotameric flexibility that
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is exploited in peptide conformational scanning.

Synthetic Pathways & Process Chemistry[2]

The synthesis of N-alkylated amino acid esters requires precise control to prevent over-
alkylation (formation of quaternary ammonium salts) and racemization.

Primary Route: Reductive Amination (Recommended)

The most robust method for mono-N-alkylation is the reductive amination of L-alanine methyl
ester with acetaldehyde using a selective reducing agent like Sodium Cyanoborohydride
(NaBH

CN) or Sodium Triacetoxyborohydride (STAB).
Why this route?
o Selectivity: STAB/NaBH

CN preferentially reduces the iminium ion intermediate over the aldehyde, minimizing side
reactions.

o Chiral Integrity: The mild conditions (pH 5—-6) prevent racemization of the

-proton.

Experimental Protocol

Reagents: L-Alanine methyl ester hydrochloride (10 mmol), Acetaldehyde (10 mmol), NaBH

CN (15 mmol), Methanol (anhydrous), Acetic Acid.

e Imine Formation: Dissolve L-alanine methyl ester HCI in anhydrous MeOH. Add TEA (1 eq)
to liberate the free amine if necessary, though acidic conditions favor imine formation.

o Addition: Cool to 0°C. Add Acetaldehyde dropwise. Stir for 30 minutes to allow the
hemiaminal/imine equilibrium to establish.

¢ Reduction: Add NaBH
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CN in portions. Adjust pH to ~5-6 with acetic acid to catalyze the reduction of the iminium
species.

e Workup: Stir at room temperature for 12 hours. Quench with water.[1] Evaporate MeOH.
« Extraction: Basify aqueous residue with saturated NaHCO

(pH 8). Extract with DCM (3x).
 Purification: Dry organic layer over Na

SO

. Concentrate. Purify via flash column chromatography (Hexane/EtOAC) to yield the clear oil.
Alternative Route: Nucleophilic Substitution
Direct alkylation using Ethyl lodide (Etl) and a base (e.g., K

CO

) is possible but generally discouraged for high-purity applications due to the difficulty in
controlling mono- vs. di-alkylation.

Synthesis Flowchart (DOT Visualization)
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Figure 1: Reductive amination pathway for the selective synthesis of Methyl N-ethyl-L-
alaninate.
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Structural Analysis & Validation

Validating the structure requires confirming the presence of the ethyl group, the integrity of the
methyl ester, and the absence of racemization.

Nuclear Magnetic Resonance (NMR)
The

H NMR spectrum is distinct due to the coupling patterns of the ethyl group.

Chemical Shift

Proton ( e . . .
. Multiplicity Integration Assignment

Environment

» Ppm)
-OCH 3.72 Singlet (s) 3H Methyl Ester
CH 3.30-3.35 Quartet (q) 1H Chiral Center
N-CH
cH 2.55 -2.65 Multiplet (m) 2H Ethyl Methylene
-CH 1.30 Doublet (d) 3H Alanine Methyl
N-CH

1.10 Triplet (t) 3H Ethyl Methyl
-CH

] Secondary
-NH- ~1.8 (broad) Singlet (br) 1H )
Amine

Note: Shifts are estimated for CDCI

. The N-H signal is solvent/concentration dependent.

Mass Spectrometry

e Technique: ESI-MS (Positive Mode)
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o Expected [M+H]

:132.17 m/z

o Fragmentation Pattern: Loss of methoxy group (-31) or ethyl group (-29) may be observed in
MS/MS.

Optical Rotation

» Specific Rotation [

]

: Negative value (typically between -40° and -60° in EtOH or MeOH), confirming the L-(S)-
configuration. Note: Racemization leads to a value of 0°.

Pharmaceutical Applications
Peptidomimetics & Stability

Incorporating N-ethyl amino acids into peptide sequences is a strategy to overcome the poor
pharmacokinetic properties of natural peptides.

» Proteolytic Resistance: The N-ethyl group sterically hinders the approach of peptidases (e.g.,
chymotrypsin), significantly increasing the half-life of the drug candidate.

o Conformational Constraint: N-alkylation eliminates the hydrogen bond donor capability of the
amide nitrogen, altering secondary structures (e.g., disrupting

-helices or promoting

-turns), which can improve receptor selectivity.

Prodrug Strategies

The methyl ester moiety serves as a temporary protecting group that improves lipophilicity,
facilitating transport across the blood-brain barrier or intestinal epithelium. Once absorbed,
ubiquitous esterases hydrolyze the ester to release the active free acid form (N-ethyl-L-
alanine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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